Cas no 1246620-91-6 ((3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate)

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate structure
1246620-91-6 structure
Product Name:(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
CAS No:1246620-91-6
MF:C11H18O5
MW:230.257624149323
CID:2054455
PubChem ID:131667381
Update Time:2025-04-21

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

    • shikimic acid n-butyl ester
    • (3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
    • Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohex-1-ene-1-carboxylate
    • Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohexene-1-carboxylate
    • starbld0048031
    • 1246620-91-6
    • Inchi: 1S/C11H18O5/c1-2-3-4-16-11(15)7-5-8(12)10(14)9(13)6-7/h5,8-10,12-14H,2-4,6H2,1H3
    • InChI Key: ICPXYBVKOQHAOL-UHFFFAOYSA-N
    • SMILES: CCCCOC(C1CC(O)C(O)C(O)C=1)=O

Computed Properties

  • Exact Mass: 230.11542367Da
  • Monoisotopic Mass: 230.11542367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 87Ų

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B693885-2.5g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
2.5g
$ 219.00 2023-09-08
TRC
B693885-25g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
25g
$ 1654.00 2023-09-08
TRC
B693885-2500mg
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
2500mg
$ 219.00 2023-04-18
A2B Chem LLC
AE65193-2.5g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
2.5g
$318.00 2024-01-04
A2B Chem LLC
AE65193-25g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
25g
$1609.00 2024-01-04

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd